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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of carbon
disulfide (CS₂), with a particular focus on their variation with temperature. The information is

curated for professionals in research and development who require precise data for

experimental design, process modeling, and safety assessments.

Executive Summary
Carbon disulfide is a colorless, volatile, and highly flammable liquid with a distinct ether-like

odor when pure.[1] Commercially available carbon disulfide often has a yellowish tint and a

disagreeable odor due to impurities.[1][2] It is a versatile solvent used in the manufacturing of

viscose rayon, cellophane, and carbon tetrachloride, and has applications in various organic

synthesis processes.[3] A thorough understanding of its physical properties, and their

dependence on temperature, is critical for its safe and effective use in industrial and laboratory

settings. This guide presents key physical property data in a structured format and outlines the

methodologies for their determination.

Physical Properties of Carbon Disulfide
The physical characteristics of carbon disulfide are significantly influenced by temperature.

The following sections provide quantitative data for its density, viscosity, vapor pressure, and

surface tension across a range of temperatures.
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Density
The density of carbon disulfide decreases with increasing temperature, a typical behavior for

liquids.

Temperature (°C) Density (g/mL)

15 1.27055

20 1.2632

25 1.266

30 1.24817

Sources:[2][4]

Viscosity
The viscosity of a fluid is a measure of its resistance to flow. For carbon disulfide, viscosity

decreases as temperature increases.

Temperature (°C) Viscosity (mPa·s)

-10 0.495

0 0.436

5 0.380

20 0.363

Source:[5]

Vapor Pressure
Carbon disulfide is highly volatile, and its vapor pressure increases significantly with

temperature. This property is crucial for understanding its flammability and for designing closed

systems to handle the liquid.
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Temperature (°C) Vapor Pressure (mmHg)

0 127.0

10 200

20 260 or 297.5

25 353.6

30 430

Source:[2]

Surface Tension
Surface tension is the tendency of a liquid to shrink into the minimum surface area possible.

The surface tension of carbon disulfide decreases as temperature rises.

Temperature (°C) Surface Tension (dyn/cm)

0 35.3

20 32.3

Source:[5]

Experimental Protocols
The accurate determination of the physical properties of liquids like carbon disulfide relies on

well-defined experimental procedures. Below are detailed methodologies for measuring the key

properties discussed in this guide.

Measurement of Density
Method: Pycnometry

The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

close-fitting ground glass stopper with a capillary tube through it.
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Procedure:

Calibration: The pycnometer is first cleaned, dried, and weighed empty (m_pyc). It is then

filled with a reference liquid of known density (e.g., deionized water) at a specific

temperature, and the excess liquid is wiped off. The filled pycnometer is weighed again

(m_pyc+ref). The volume of the pycnometer (V_pyc) can be calculated using the density of

the reference liquid.

Measurement: The pycnometer is emptied, dried, and then filled with carbon disulfide at the

desired temperature. The filled pycnometer is weighed (m_pyc+sample).

Calculation: The density of the carbon disulfide (ρ_sample) is calculated using the formula:

ρ_sample = (m_pyc+sample - m_pyc) / V_pyc
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Density Measurement Workflow

Pycnometer Preparation

Calibration with Reference Liquid

Measurement of Carbon Disulfide

Calculation

Clean and Dry Pycnometer

Weigh Empty Pycnometer (m_pyc)

Fill with Reference Liquid

Weigh Filled Pycnometer (m_pyc+ref)

Calculate Pycnometer Volume (V_pyc)

Fill with Carbon Disulfide

Weigh Filled Pycnometer (m_pyc+sample)

Calculate Density of Carbon Disulfide

Click to download full resolution via product page

Pycnometry workflow for density determination.
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Measurement of Viscosity
Method: Falling Sphere Viscometer

This method involves measuring the time it takes for a sphere of known size and density to fall

through the liquid under the influence of gravity.

Procedure:

A graduated tube is filled with carbon disulfide and maintained at a constant temperature.

A small sphere of known diameter and density is dropped into the liquid.

The time it takes for the sphere to fall between two marked points on the tube is measured.

The viscosity of the liquid is then calculated using Stokes' Law, which relates the terminal

velocity of the sphere to the viscosity of the fluid, and the densities of the sphere and the

fluid.
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Viscosity Measurement Workflow

Fill Graduated Tube with Carbon Disulfide

Maintain Constant Temperature

Drop Sphere of Known Properties

Measure Time of Fall (t)

Calculate Terminal Velocity (v)

Calculate Viscosity using Stokes' Law

Click to download full resolution via product page

Falling sphere viscometer experimental workflow.

Measurement of Vapor Pressure
Method: Isoteniscope

An isoteniscope is used to measure the vapor pressure of a liquid as a function of temperature.
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Procedure:

A sample of carbon disulfide is placed in the isoteniscope, which is connected to a

manometer and a vacuum pump.

The sample is degassed by freezing it and evacuating the apparatus.

The isoteniscope is then placed in a temperature-controlled bath.

At a given temperature, the pressure in the system is adjusted until the level of the liquid in

the U-tube of the isoteniscope is equal, indicating that the vapor pressure of the sample is

equal to the pressure in the system.

This pressure is then read from the manometer.

Measurement of Surface Tension
Method: Du Noüy Ring Method

This method measures the force required to detach a platinum ring from the surface of the

liquid.

Procedure:

A clean platinum ring is suspended from a sensitive balance.

The ring is lowered until it is in contact with the surface of the carbon disulfide.

The force required to pull the ring from the surface is measured.

The surface tension is then calculated from this force, the diameter of the ring, and a

correction factor.

Conclusion
The physical properties of carbon disulfide exhibit a clear and predictable dependence on

temperature. The data and experimental methodologies presented in this guide are intended to

support researchers and professionals in the safe and precise handling and application of this
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important chemical compound. It is imperative to consult a comprehensive Material Safety Data

Sheet (MSDS) for detailed safety precautions before working with carbon disulfide due to its

high flammability and toxicity.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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